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6-Chloro-1,3,5-triazine-2,4-

diamine-13C3

Cat. No.: B563095 Get Quote

For researchers, scientists, and professionals in drug development, the accuracy and reliability

of analytical measurements are paramount. In the analysis of triazine herbicides, the use of

high-quality Certified Reference Materials (CRMs) is fundamental to ensuring the validity of

results. This guide provides a comparative overview of commercially available CRMs for

triazine analysis and details established experimental protocols for their use.

Comparing Certified Reference Materials for Triazine
Analysis
The selection of an appropriate CRM is a critical step in the analytical workflow. Several

reputable suppliers offer a range of CRMs for common triazines such as atrazine, simazine,

and ametryn, both as single-component solutions and multi-component mixes. Key

considerations when choosing a CRM include the certified concentration and its associated

uncertainty, the purity of the material, the format (neat or solution), and the accreditation of the

supplier.

Major suppliers in this space include Sigma-Aldrich (with their TraceCERT® product line), LGC

Standards (which includes the Dr. Ehrenstorfer brand), HPC Standards, and AccuStandard.

These suppliers typically produce CRMs under the stringent quality guidelines of ISO 17034

and ISO/IEC 17025, ensuring traceability and metrological validity.[1][2][3][4][5]
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The table below summarizes the key parameters to consider when comparing triazine CRMs.

The exact values for certified concentration and uncertainty are lot-specific and must be

obtained from the Certificate of Analysis (CoA) provided by the supplier with each product.[1]
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Parameter
Sigma-Aldrich
(TraceCERT®)

LGC
Standards (Dr.
Ehrenstorfer)

HPC
Standards

AccuStandard

Product Example

Atrazine,

Simazine,

Ametryn (neat &

solutions);

Triazine Mixes

Atrazine,

Simazine,

Ametryn (neat &

solutions);

Triazine Mixes[6]

[7][8][9]

Ametryn (neat &

solutions)[3][10]

Simazine,

Triazine

Mixes[11][12][13]

Format

Neat, Solutions

in various

solvents (e.g.,

methanol,

acetone)

Neat, Solutions

in various

solvents (e.g.,

acetone)

Neat, Solutions

in acetonitrile

Solutions in

various solvents

(e.g., methanol,

acetone)

Certified

Concentration

Refer to lot-

specific

Certificate of

Analysis

Refer to lot-

specific

Certificate of

Analysis

Refer to lot-

specific

Certificate of

Analysis

Refer to lot-

specific

Certificate of

Analysis

Expanded

Uncertainty

Refer to lot-

specific

Certificate of

Analysis

Refer to lot-

specific

Certificate of

Analysis

Refer to lot-

specific

Certificate of

Analysis

Refer to lot-

specific

Certificate of

Analysis

Purity

Refer to lot-

specific

Certificate of

Analysis

Refer to lot-

specific

Certificate of

Analysis

Refer to lot-

specific

Certificate of

Analysis

Refer to lot-

specific

Certificate of

Analysis

Accreditation

ISO 17034,

ISO/IEC

17025[1]

ISO 17034,

ISO/IEC

17025[5]

ISO 17034[3][4]

[10]

ISO 17034,

ISO/IEC

17025[11][12]

[13]
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Certificate of

Analysis

Available for

download from

the website[14]

[15]

Available with

the product and

on request[6][7]

[9]

Available for

download from

the website[10]

[16]

Available with

the product and

on request[17]

Experimental Protocols for Triazine Analysis
The use of CRMs is integral to standard analytical methods for triazine detection. The United

States Environmental Protection Agency (EPA) has established widely recognized methods for

this purpose. Below are summaries of two common methods.

EPA Method 536: Determination of Triazine Pesticides
and Their Degradates in Drinking Water by LC-MS/MS
This method is a direct injection liquid chromatography-tandem mass spectrometry (LC-

MS/MS) procedure that does not require sample pre-concentration.[18][19][20][21][22]

1. Sample Preparation:

Samples are typically preserved with ammonium acetate and sodium omadine.[18]

An internal standard solution is added to a measured volume of the water sample.

2. Instrumental Analysis:

Chromatography: High-performance liquid chromatography (HPLC) is used to separate the

triazine analytes. A common column choice is a C18 reversed-phase column.[18]

Mass Spectrometry: A tandem mass spectrometer (MS/MS) is used for detection and

quantification. The instrument is operated in a multiple reaction monitoring (MRM) mode for

high selectivity and sensitivity.

3. Quality Control:

A calibration curve is generated using a series of calibration standards prepared from a

CRM.
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Laboratory fortified blanks and matrix spikes are analyzed to assess accuracy and precision.

EPA Method 619: Determination of Triazine Pesticides in
Municipal and Industrial Wastewater by GC
This method utilizes gas chromatography (GC) for the analysis of triazines in wastewater

samples.[23][24][25][26]

1. Sample Extraction:

A measured volume of wastewater is extracted with a suitable solvent, typically methylene

chloride, using a separatory funnel.

The extract is dried and concentrated. The solvent may be exchanged to hexane during the

concentration step.[23]

2. Cleanup (if necessary):

A Florisil column cleanup procedure can be used to remove interferences from the sample

extract.[23]

3. Instrumental Analysis:

Gas Chromatography: The concentrated extract is injected into a gas chromatograph for

separation of the triazine analytes. A packed or capillary column can be used.

Detector: A nitrogen-phosphorus detector (NPD) or a mass spectrometer (MS) is typically

used for detection.

4. Quality Control:

Calibration is performed using standards prepared from a CRM.

The performance of the method is monitored through the analysis of blanks, spikes, and

duplicates.

Workflow for Using CRMs in Triazine Analysis
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The following diagram illustrates a typical workflow for the use of certified reference materials in

the analysis of triazines.

Standard Preparation

Sample Analysis

Data Processing & Reporting

Select & Procure CRM

Prepare Stock Standard

from CoA

Prepare Working & Calibration Standards

Instrument Setup & CalibrationPrepare Sample (e.g., Extraction)

Analyze Samples & QC

Process Data

Quantify Analytes

Generate Report
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Workflow for CRM use in triazine analysis.

Conclusion
The use of well-characterized and certified reference materials is a cornerstone of accurate and

reliable triazine analysis. By carefully selecting CRMs from accredited suppliers and adhering

to established analytical protocols such as EPA Methods 536 and 619, researchers can ensure

the integrity of their data and contribute to the development of safe and effective products. For

the most accurate and up-to-date information, always refer to the Certificate of Analysis

provided by the CRM supplier for the specific lot being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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